Cas no 374795-89-8 (1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 374795-89-8
• MF: C₁₃H₁₃FO₃
• MW: 236.238927602768
• MDL: MFCD17013938
• CID: 854152
• PubChem ID: 21955307
• Update Time: 2025-06-07

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylic Acid
• METHYL 1-(3-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBOXYLATE
• 1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid
• DB-345222
• EN300-1848316
• 374795-89-8
• DTXSID90620731
• 1-(3-Fluorophenyl)-4-oxocyclohexanecarboxylicAcid
• CS-0269138
• AB90636
• SY020232
• SCHEMBL5768673
• MFCD17013938
• AKOS023451922

• MDL： MFCD17013938
• Inchi： 1S/C13H13FO3/c14-10-3-1-2-9(8-10)13(12(16)17)6-4-11(15)5-7-13/h1-3,8H,4-7H2,(H,16,17)
• InChI Key： WJOVDFRUNBGQSX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

• Exact Mass: 236.08500
• Monoisotopic Mass: 236.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 250℃
• Boiling Point: 413.0±45.0 °C at 760 mmHg
• Flash Point: 203.6±28.7 °C
• PSA: 54.37000
• LogP: 2.29120
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(3-fluorophenyl)-4-oxocyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes